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Compound of Interest

Compound Name: INH154

Cat. No.: B2657980 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds like INH154 are paramount for laboratory safety and environmental

protection. INH154 is a potent inhibitor of the Nek2 and Hec1 binding, demonstrating significant

effects on cell proliferation in various cancer cell lines.[1][2][3] Due to its biological activity, it is

crucial to manage its disposal as a potentially hazardous chemical waste. This guide provides a

detailed, step-by-step procedure for the safe disposal of INH154 and associated contaminated

materials.

Chemical and Physical Properties of INH154
A clear understanding of the chemical and physical properties of INH154 is essential for safe

handling and disposal. The following table summarizes key quantitative data for this compound.
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Property Value

Molecular Weight 392.52 g/mol

Chemical Formula C22H24N4OS

CAS Number 1587705-63-2

Appearance Solid Powder

Solubility
DMSO: 65 mg/mL (165.6 mM), Ethanol: 5

mg/mL, Water: Insoluble

Storage
Powder: -20°C for 3 years, In solvent: -80°C for

1 year

Personal Protective Equipment (PPE) and Handling
Precautions
Before initiating any disposal procedures, it is imperative to wear appropriate personal

protective equipment to prevent skin and eye contact, inhalation, and ingestion.

Gloves: Use chemical-resistant gloves, such as nitrile gloves.

Eye Protection: Wear safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: When handling the solid powder form of INH154, a NIOSH-approved

respirator is recommended to prevent inhalation of dust. All handling of the compound and its

waste should ideally be performed within a certified chemical fume hood.

Step-by-Step Disposal Procedures
The disposal of INH154 must be conducted in accordance with institutional and local

regulations. The following procedures are based on general best practices for the disposal of

potent small molecule kinase inhibitors.

1. Unused or Expired INH154 (Solid Powder)
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Segregation: Keep the solid INH154 waste separate from other laboratory waste streams.

Containerization: Place the unused or expired compound in a clearly labeled, sealed, and

appropriate hazardous waste container. The original container may be used if it is in good

condition.

Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical

name "INH154".

Disposal: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous material disposal company. Do not dispose of

solid INH154 in the regular trash or down the drain.

2. INH154 Solutions (e.g., in DMSO)

Waste Collection: Collect all solutions containing INH154 in a designated, sealed, and clearly

labeled hazardous liquid waste container.

Solvent Compatibility: Be mindful of the solvent used. If institutional guidelines require,

collect halogenated and non-halogenated solvent waste in separate containers.

Labeling: The waste container must be labeled "Hazardous Waste" and specify all contents,

including the solvent (e.g., DMSO) and "INH154" with its approximate concentration.

Disposal: Arrange for pickup and disposal through your institution's EHS department. Do not

pour INH154 solutions down the drain.

3. Contaminated Labware and Materials

Collection: All items that have come into direct contact with INH154, such as pipette tips,

tubes, vials, gloves, and bench paper, must be considered contaminated solid chemical

waste. Place these items in a designated, clearly labeled hazardous waste container.

Packaging: Ensure the container is sealed to prevent leakage.

Disposal: Dispose of the container as hazardous waste through your institution's EHS

department.
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4. Decontamination of Glassware and Surfaces

Initial Rinse: Rinse contaminated glassware and surfaces with a suitable solvent that will

solubilize INH154, such as ethanol or DMSO. Collect this initial rinsate as hazardous liquid

waste.

Secondary Wash: After the initial decontamination rinse, wash the glassware and surfaces

with an appropriate laboratory detergent and water.

Final Rinse: Rinse thoroughly with water.

Experimental Protocols
Spill Cleanup Protocol

In the event of a spill of INH154 powder or solution:

Alert Personnel: Immediately alert others in the vicinity.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the area.

PPE: Don appropriate PPE, including respiratory protection for powder spills.

Containment: For liquid spills, contain the spill using a chemical spill kit with absorbent pads.

For solid spills, gently cover the spill with absorbent material to avoid creating dust.

Cleanup: Carefully collect the absorbed material and any contaminated debris into a

designated hazardous waste container.

Decontamination: Decontaminate the spill area using a solvent-soaked wipe (e.g., ethanol or

DMSO), followed by a detergent and water wash. All cleanup materials must be disposed of

as hazardous waste.

Reporting: Report the spill to your institution's EHS department.

INH154 Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

INH154 and associated materials.
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Caption: Logical workflow for the proper disposal of INH154.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of
INH154]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2657980#inh154-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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